Cas no 728935-39-5 (N-(4-chloro-6-methyl-5-nitropyrimidin-2-yl)acetamide)

• Product Name: N-(4-chloro-6-methyl-5-nitropyrimidin-2-yl)acetamide
• CAS No: 728935-39-5
• MF: C₇H₇ClN₄O₃
• MW: 230.608479738235
• CID: 4160549
• PubChem ID: 71755728
• Update Time: 2025-06-29

N-(4-chloro-6-methyl-5-nitropyrimidin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(4-chloro-6-methyl-5-nitro-2-pyrimidinyl)-
• N-(4-chloro-6-methyl-5-nitropyrimidin-2-yl)acetamide
• CS-0277421
• EN300-103884
• 728935-39-5

• Inchi： 1S/C7H7ClN4O3/c1-3-5(12(14)15)6(8)11-7(9-3)10-4(2)13/h1-2H3,(H,9,10,11,13)
• InChI Key： WBSTVUMPXZWEGS-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C)=C([N+]([O-])=O)C(Cl)=N1)(=O)C

Computed Properties

• Exact Mass: 230.0206678Da
• Monoisotopic Mass: 230.0206678Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 101Ų

Additional information on N-(4-chloro-6-methyl-5-nitropyrimidin-2-yl)acetamide

Professional Introduction to N-(4-chloro-6-methyl-5-nitropyrimidin-2-yl)acetamide (CAS No. 728935-39-5)

N-(4-chloro-6-methyl-5-nitropyrimidin-2-yl)acetamide, a compound with the CAS number 728935-39-5, is a significant molecule in the field of pharmaceutical chemistry and has garnered considerable attention due to its unique structural and functional properties. This compound belongs to the class of pyrimidine derivatives, which are widely recognized for their biological activity and potential therapeutic applications.

The molecular structure of N-(4-chloro-6-methyl-5-nitropyrimidin-2-yl)acetamide features a pyrimidine core substituted with several functional groups. The presence of a 4-chloro group, a 6-methyl group, and a 5-nitro group on the pyrimidine ring contributes to its distinct chemical reactivity and biological interactions. These substituents not only influence the compound's solubility and stability but also play a crucial role in its interaction with biological targets.

In recent years, there has been growing interest in developing novel pyrimidine-based compounds for their potential applications in medicine. Pyrimidine derivatives have shown promise in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory treatments. The specific arrangement of functional groups in N-(4-chloro-6-methyl-5-nitropyrimidin-2-yl)acetamide makes it a valuable scaffold for further chemical modifications and drug discovery efforts.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The acetamide moiety attached to the pyrimidine ring provides a versatile site for further functionalization, allowing chemists to explore a wide range of derivatives with tailored biological activities. This flexibility has made N-(4-chloro-6-methyl-5-nitropyrimidin-2-yl)acetamide a subject of extensive research in medicinal chemistry.

Recent studies have highlighted the importance of understanding the structural features that contribute to the biological activity of pyrimidine derivatives. The 4-chloro, 6-methyl, and 5-nitro substituents in N-(4-chloro-6-methyl-5-nitropyrimidin-2-yl)acetamide have been shown to modulate its interactions with enzymes and receptors, thereby influencing its pharmacological effects. These findings underscore the need for detailed structural analysis to optimize the compound's therapeutic potential.

The synthesis of N-(4-chloro-6-methyl-5-nitropyrimidin-2-yl)acetamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of each substituent must be carefully managed to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve these objectives efficiently.

In addition to its synthetic significance, N-(4-chloro-6-methyl-5-nitropyrimidin-2-yl)acetamide has been investigated for its potential role in developing new therapeutic strategies. Researchers have explored its interactions with various biological targets, including kinases and transcription factors, which are implicated in numerous diseases. The compound's ability to modulate these targets makes it a promising candidate for further development into a lead compound for drug discovery programs.

The pharmacokinetic properties of N-(4-chloro-6-methyl-5-nitropyrimidin-2-yl)acetamide are also of great interest. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its clinical potential. Preclinical studies have provided valuable insights into these processes, helping researchers design more effective dosing regimens and formulations.

The future prospects for N-(4-chloro-6-methyl-5-nitropyrimidin-2-y acetamide are promising, with ongoing research aimed at expanding its applications in medicine. Collaborative efforts between chemists, biologists, and pharmacologists are essential to translate laboratory findings into clinical reality. By leveraging the unique properties of this compound, scientists hope to develop novel therapies that address unmet medical needs.

In conclusion, N-(4-chloro-o 6-methyl-o 5-nitropyrimidin-o 2-y acetamide (CAS No. 728935-o 39-o 5) is a versatile and significant molecule with broad implications in pharmaceutical chemistry. Its structural features, synthetic accessibility, and potential biological activities make it an attractive candidate for further research and development. As our understanding of pyrimidine derivatives continues to grow, compounds like this one are poised to play a crucial role in advancing modern medicine.